Cas no 690215-16-8 (6-bromo-3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one)

• Product Name: 6-bromo-3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one
• CAS No: 690215-16-8
• MF: C₂₂H₂₀BrNO₃
• MW: 426.303105354309
• CID: 5341253
• Update Time: 2025-10-12

6-bromo-3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• (E)-6-bromo-3-(3-(4-(diethylamino)phenyl)acryloyl)-2H-chromen-2-one
• 6-bromo-3-[(E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]chromen-2-one
• 6-bromo-3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one
• 6-bromo-3-{(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl}-2H-chromen-2-one

• Inchi： 1S/C22H20BrNO3/c1-3-24(4-2)18-9-5-15(6-10-18)7-11-20(25)19-14-16-13-17(23)8-12-21(16)27-22(19)26/h5-14H,3-4H2,1-2H3/b11-7+
• InChI Key： KIJRQVPYDMVTPI-YRNVUSSQSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O2)C(/C=C/C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 603
• XLogP3: 5.4
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 6-bromo-3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one

6-Bromo-3-[(2E)-3-[4-(Diethylamino)Phenyl]Prop-2-E noyl]-2H-Chromen-2-One: A Comprehensive Overview

The compound CAS No. 690215-16-8, also known as 6-bromo-3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a ketone group. The presence of a bromine atom at the 6th position and a substituted enoyl group at the 3rd position makes this compound unique and intriguing for both academic and industrial purposes.

Recent studies have highlighted the importance of chromones in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The substitution pattern of this compound, including the diethylamino group attached to the phenyl ring, introduces additional functionality that could enhance its bioavailability and pharmacokinetic properties. Researchers have demonstrated that such substitutions can significantly influence the molecule's ability to interact with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 6-bromo-3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one involves a series of carefully designed organic reactions. Key steps include the formation of the chromone skeleton through cyclization reactions, followed by substitution at specific positions to introduce the bromine and enoyl groups. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has enabled chemists to achieve higher yields and better purity levels compared to traditional methods.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 300–400 nm, which is indicative of its conjugated system. These properties make it suitable for applications in optoelectronics and as a precursor for more complex molecular architectures.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties and reactivity of this compound with greater accuracy. For instance, density functional theory (DFT) calculations have revealed that the diethylamino group enhances the electron-donating capacity of the molecule, which could be advantageous in designing materials for solar cells or light-emitting diodes (LEDs). Additionally, molecular docking studies suggest that this compound has potential binding affinity towards certain protein targets, further underscoring its relevance in drug design.

The application of 6-bromo-3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one extends beyond pharmacology into areas such as agrochemicals and environmental science. For example, its ability to scavenge free radicals makes it a potential candidate for use as an antioxidant additive in food products or as a stabilizer in industrial formulations. Furthermore, preliminary studies indicate that this compound may possess insecticidal properties, opening up possibilities for its use in pest control applications.

In conclusion, CAS No. 690215-16-8, or 6-bromo-3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one, represents a versatile molecule with diverse potential applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a valuable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.